Cas no 1824097-18-8 (3-Bromo-2-fluoro-6-(trifluoromethyl)benzyl alcohol)

• Product Name: 3-Bromo-2-fluoro-6-(trifluoromethyl)benzyl alcohol
• CAS No: 1824097-18-8
• MF: C₈H₅BrF₄O
• MW: 273.022315740585
• CID: 4622142
• Update Time: 2025-11-02

3-Bromo-2-fluoro-6-(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-bromo-2-fluoro-6-(trifluoromethyl)-
• (3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl)methanol
• 3-Bromo-2-fluoro-6-(trifluoromethyl)benzyl alcohol

• Inchi： 1S/C8H5BrF4O/c9-6-2-1-5(8(11,12)13)4(3-14)7(6)10/h1-2,14H,3H2
• InChI Key： YKUCPRBBTIZKMR-UHFFFAOYSA-N
• SMILES： C1(C(F)=C(CO)C(C(F)(F)F)=CC=1)Br

Additional information on 3-Bromo-2-fluoro-6-(trifluoromethyl)benzyl alcohol

Recent Advances in the Application of 3-Bromo-2-fluoro-6-(trifluoromethyl)benzyl alcohol (CAS: 1824097-18-8) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-2-fluoro-6-(trifluoromethyl)benzyl alcohol (CAS: 1824097-18-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent literature highlights the role of 3-Bromo-2-fluoro-6-(trifluoromethyl)benzyl alcohol as a versatile intermediate in the synthesis of complex bioactive molecules. Its trifluoromethyl and halogenated substituents make it a valuable building block for the development of fluorinated pharmaceuticals, which are known for their enhanced metabolic stability and bioavailability. Several studies have demonstrated its utility in the synthesis of kinase inhibitors and other small-molecule therapeutics targeting various disease pathways.

One notable study published in the Journal of Medicinal Chemistry explored the use of 3-Bromo-2-fluoro-6-(trifluoromethyl)benzyl alcohol in the development of novel anti-inflammatory agents. The researchers utilized this compound as a key intermediate to synthesize a series of benzyl alcohol derivatives, which exhibited potent inhibitory activity against pro-inflammatory cytokines. The study reported a significant reduction in cytokine production in vitro, suggesting potential applications in the treatment of chronic inflammatory diseases.

In addition to its role in drug synthesis, recent research has also investigated the compound's direct biological effects. A study in Bioorganic & Medicinal Chemistry Letters revealed that 3-Bromo-2-fluoro-6-(trifluoromethyl)benzyl alcohol possesses moderate antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings open new avenues for the development of antimicrobial agents targeting resistant bacterial strains.

Furthermore, advancements in synthetic methodologies have improved the accessibility of 3-Bromo-2-fluoro-6-(trifluoromethyl)benzyl alcohol. A recent publication in Organic Process Research & Development described an optimized, scalable synthesis route that enhances yield and reduces production costs. This development is particularly significant for industrial applications, where cost-effective and efficient synthesis is critical.

In conclusion, 3-Bromo-2-fluoro-6-(trifluoromethyl)benzyl alcohol (CAS: 1824097-18-8) continues to be a compound of interest in chemical biology and pharmaceutical research. Its multifaceted applications, from drug synthesis to direct biological activity, underscore its importance in the development of next-generation therapeutics. Future research is expected to further explore its potential in targeted drug delivery systems and combination therapies, addressing unmet medical needs.